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Compound of Interest

Compound Name: Tricitrates

Cat. No.: B10859406 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with tricitrates. Tricitrates, which

include salts of citric acid such as sodium citrate, potassium citrate, and calcium citrate, are

generally considered to have a low hazard profile. However, adherence to proper laboratory

safety protocols is essential to minimize risks, particularly when handling them in powdered

form or in concentrated solutions.

Personal Protective Equipment (PPE) for Handling
Tricitrates
While tricitrates are not classified as hazardous under most regulations, appropriate PPE is

necessary to prevent irritation and contamination, especially during tasks that may generate

dust or splashes.[1][2][3][4] The following table summarizes the recommended PPE for

handling tricitrates in solid and liquid forms.
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Form
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Solid (Powder)

Safety glasses

with side shields

or chemical

safety goggles.

[5][6][7][8]

Impervious

gloves (e.g.,

nitrile, rubber).[1]

[3][5][6][8]

Laboratory coat

or protective

work clothing.[5]

[6][8]

For dusty

conditions or

inadequate

ventilation, a

dust mask or an

approved/certifie

d respirator (e.g.,

N95) is

recommended.

[5][6][7][8]

Liquid (Solution)

Safety glasses

with side shields

or chemical

safety goggles.

[9][10][11]

Chemical-

resistant gloves.

[10][11]

Laboratory coat.

[10]

Generally not

required under

normal

conditions with

adequate

ventilation.[9][11]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Preparation and Risk Assessment:

Before handling, consult the specific Safety Data Sheet (SDS) for the tricitrate being used.

[12]

Ensure that safety showers and eyewash stations are readily accessible.[5]

Verify that the work area, such as a fume hood or designated bench space, is clean and

uncluttered.
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Engineering Controls:

Use local exhaust ventilation or work in a well-ventilated area, especially when handling

powders, to keep airborne levels below exposure limits.[6][7][13]

Minimize dust generation by handling powders carefully.[5][7][13]

Safe Handling:

Don the appropriate PPE as outlined in the table above.

Avoid contact with eyes, skin, and clothing.[5][13]

Avoid breathing in dust or mists.[5][7]

Wash hands thoroughly after handling.[10]

Storage:

Store tricitrates in their original, tightly closed containers in a cool, dry, and well-ventilated

area.[13][14][15]

Keep them away from incompatible materials such as strong oxidizing agents.[5][7]

Protect containers from physical damage, direct sunlight, and moisture.[7][13]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[7]

[9] If irritation persists, seek medical attention.[7]

[13]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water.[3]

[9][14] If skin irritation occurs, get medical

advice.[7][9]

Inhalation

Move the person to fresh air. If breathing is

difficult or symptoms persist, seek medical

attention.[3][13][14]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[3][14] Never give anything by mouth to an

unconscious person.[3][14] Seek medical advice

if you feel unwell or if large quantities are

ingested.[6]

Disposal Plan
Waste Collection:

Collect spilled or waste material by sweeping or shoveling it into a suitable, labeled

container for disposal.[2][16][17] Avoid generating dust.[2]

Disposal Method:

Dispose of tricitrate waste in accordance with local, regional, and national regulations.[9]

[15]

For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a chemical

waste container.[9][11]

Small residues of some tricitrates, like certain oral solutions, may be flushable to the

sanitary sewer with a large amount of water, but always confirm with institutional and local
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guidelines first.[9]

Contact a licensed professional waste disposal service for larger quantities or if required

by regulations.[12]

Visual Workflows
The following diagrams illustrate key safety and procedural workflows for handling tricitrates.
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1. Preparation

2. Handling

3. Storage & Disposal

Consult SDS

Locate Safety Equipment
(Eyewash, Shower)

Select & Don PPE

Use in Well-Ventilated Area

Proceed to Handling

Minimize Dust/Aerosol
Generation

Avoid Contact with
Eyes, Skin, Clothing

Store in Tightly Closed
Container

After Use

Collect Waste in
Labeled Container

For Waste

Keep in Cool, Dry Place
Dispose According to

Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tricitrates.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10859406?utm_src=pdf-body-img
https://www.benchchem.com/product/b10859406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required PPE

Start: Assess Task
Involving Tricitrates

Lab Coat Impervious Gloves
Safety Glasses

with Side Shields

Is it a powder AND
is dust likely?

Is there a
splash risk?

No
Add Dust Mask /

Respirator

Yes

Upgrade to Chemical
Goggles / Face Shield

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: Decision Diagram for Selecting Tricitrate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. carlroth.com:443 [carlroth.com:443]

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.com [fishersci.com]

5. redox.com [redox.com]

6. oxfordlabfinechem.com [oxfordlabfinechem.com]

7. redox.com [redox.com]

8. wbcil.com [wbcil.com]

9. paipharma.com [paipharma.com]

10. fortrexsolutions.com [fortrexsolutions.com]

11. redox.com [redox.com]

12. needle.tube [needle.tube]

13. shop.chemsupply.com.au [shop.chemsupply.com.au]

14. chemicalbook.com [chemicalbook.com]

15. pccarx.com [pccarx.com]

16. carlroth.com [carlroth.com]

17. geneseo.edu [geneseo.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tricitrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10859406#personal-protective-equipment-for-
handling-tricitrates]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10859406?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-HN12-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDEzOTR8YXBwbGljYXRpb24vcGRmfGFETmhMMmc1TWk4NU1UYzJPVFF4TnpnNU1qRTBMMU5FUWw5SVRqRXlYMGRDWDBWT0xuQmtaZ3xjMjZiNDJhNmVjZTA5Njk2ZjkwNGU0ODM2OWQwNTQyZmJjNTNmZDYzMjQyMTQ3N2U0NTNmYTgxOWM2NzU4MjAw
https://www.carlroth.com/medias/SDB-X888-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzk2ODh8YXBwbGljYXRpb24vcGRmfGFEVTRMMmhrTmk4NU1UYzFOelF4TkRZME5qQTJMMU5FUWw5WU9EZzRYMGxGWDBWT0xuQmtaZ3wzM2U4NzdhMDA1ZWU4ODU3MzJkNGI5MjM1MWZmZmVjNjFmOGJiMGM2MWQ5NjdjNDg0ZDA1ZWM5OTJmMDIwYWFj
https://www.cdhfinechemical.com/images/product/msds/18_165543132_TRI-POTASSIUMCITRATECASNO-6100-05-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC390082500&countryCode=US&language=en
https://redox.com/wp-content/sds/3424.pdf
https://www.oxfordlabfinechem.com/msds/(C-02149)%20CALCIUM%20CITRATE.pdf
https://redox.com/wp-content/sds/594.pdf
https://www.wbcil.com/wp-content/uploads/2023/09/MSDS-of-Calcium-Citrate-CACUS97-1.pdf
https://www.paipharma.com/wp-content/uploads/2016/05/Safety-Data-Sheet-43.pdf
https://www.fortrexsolutions.com/wp-content/uploads/2020/01/PC-859-Sodium-Citrate-SDS-01-25-23.pdf
https://redox.com/wp-content/sds/5706.pdf
https://needle.tube/resources-27/Proper-Disposal-of-Sodium-Citrate:-Regulatory-Guidelines-and-Consequences
https://shop.chemsupply.com.au/documents/NH93KGTK.pdf
https://www.chemicalbook.com/msds/potassium-citrate.pdf
https://www.pccarx.com/Documents/msds_pdf/30-1406.pdf?d=638999298175237692
https://www.carlroth.com/medias/SDB-0481-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzNzR8YXBwbGljYXRpb24vcGRmfGFHVm1MMmd6TlM4NU1UZzBOalk0TlRneE9URTRMMU5FUWw4d05EZ3hYMGxGWDBWT0xuQmtaZ3wwNDljYjU1NzdjMTYzMDNjMDAxOWExZjVjOWEzOWIwYjdiNDQ5NmY4MDJjM2U5Y2QzOTFjZjE1YThjNWY0YjRm
https://www.geneseo.edu/sites/default/files/users/247/Sodium%20Citrate.pdf
https://www.benchchem.com/product/b10859406#personal-protective-equipment-for-handling-tricitrates
https://www.benchchem.com/product/b10859406#personal-protective-equipment-for-handling-tricitrates
https://www.benchchem.com/product/b10859406#personal-protective-equipment-for-handling-tricitrates
https://www.benchchem.com/product/b10859406#personal-protective-equipment-for-handling-tricitrates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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